Cas no 1106685-84-0 (rac 4-Hydroxymethyl Ambrisentan)

• Product Name: rac 4-Hydroxymethyl Ambrisentan
• CAS No: 1106685-84-0
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 876847
• PubChem ID: 25183520
• Update Time: 2025-07-30

rac 4-Hydroxymethyl Ambrisentan Chemical and Physical Properties

Names and Identifiers

• rac 4-Hydroxymethyl Ambrisentan
• α-[[4-(Hydroxymethyl)-6-methyl-2-pyrimidinyl]oxy]-β-methoxy-β-phenylbenzenepropanoic Acid
• 2-{[4-(Hydroxymethyl)-6-methyl-2-pyrimidinyl]oxy}-3-methoxy-3,3-d iphenylpropanoic acid
• 4-Hydroxy Methyl Ambrisentan
• SCHEMBL3023829
• 2-[4-(hydroxymethyl)-6-methylpyrimidin-2-yl]oxy-3-methoxy-3,3-diphenylpropanoic acid
• (S)-4-Hydroxymethyl Ambrisentan
• J-002462
• 1106685-84-0
• 2-((4-(Hydroxymethyl)-6-methylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid

• Inchi： 1S/C22H22N2O5/c1-15-13-18(14-25)24-21(23-15)29-19(20(26)27)22(28-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13,19,25H,14H2,1-2H3,(H,26,27)
• InChI Key： PDUAYPFMBRYSNN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)O)OC1N=C(C)C=C(CO)N=1

Computed Properties

• Exact Mass: 394.15300
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.77000
• LogP: 2.69950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes